Cas no 3172-34-7 (1,1'-Biphenyl,4-(triphenylsilyl)-)

1,1'-Biphenyl,4-(triphenylsilyl)- structure
3172-34-7 structure
Product Name:1,1'-Biphenyl,4-(triphenylsilyl)-
CAS No:3172-34-7
MF:C30H24Si
MW:412.597068786621
CID:308854
PubChem ID:76637
Update Time:2025-04-19

1,1'-Biphenyl,4-(triphenylsilyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4-(triphenylsilyl)-
    • biphenyl-4-yltriphenylsilane
    • triphenyl-(4-phenylphenyl)silane
    • TRIPHENYL(BIPHENYL)SILANE
    • Silane, (1,1'-biphenyl)-4-yltriphenyl-
    • NSC 33023
    • EINECS 221-637-2
    • [1,1'-Biphenyl]-4-yltriphenylsilane
    • 4-Phenyl(triphenylsilyl)benzene
    • DTXSID1062887
    • UNII-573L5783RE
    • Silane, [1,1'-biphenyl]-4-yltriphenyl-
    • NS00046246
    • AKOS024430362
    • 4-(triphenylsilyl)-1,1'-biphenyl
    • Triphenyl-p-biphenyl-silane
    • NSC33023
    • Silane, 4-biphenylyltriphenyl-
    • NSC-33023
    • 1,1'-Biphenyl, 4-(triphenylsilyl)-
    • 3172-34-7
    • 573L5783RE
    • biphenyl-4-yl-triphenyl-silane
    • Inchi: 1S/C30H24Si/c1-5-13-25(14-6-1)26-21-23-30(24-22-26)31(27-15-7-2-8-16-27,28-17-9-3-10-18-28)29-19-11-4-12-20-29/h1-24H
    • InChI Key: KIKBAQXCRQQWGH-UHFFFAOYSA-N
    • SMILES: [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 412.16482
  • Monoisotopic Mass: 412.165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.13
  • Boiling Point: 512°C at 760 mmHg
  • Flash Point: 256.1°C
  • Refractive Index: 1.661
  • PSA: 0
  • LogP: 4.73100
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